Isocarlinoside

• Molecular Formula: C26H28O15
• Molecular Weight: 580.5 g/mol
• InChI: InChI=1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)16-20(35)15(25-22(37)17(32)11(31)6-39-25)19(34)14-10(30)4-12(40-24(14)16)7-1-2-8(28)9(29)3-7/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13?,17-,18+,21-,22?,23?,25-,26-/m0/s1
• InChIKey: WYYFCTVKFALPQV-ICQLDYLPSA-N

Isocarlinoside Structural Identity & Properties

Isocarlinoside (CAS 83151-90-0), a naturally occurring di-C-glycosylflavone, is a luteolin derivative characterized by C-glycosidic linkages at the 6 and 8 positions of the flavonoid A-ring, specifically featuring an α-L-arabinopyranosyl moiety at the 6-position and a β-D-glucopyranosyl moiety at the 8-position [1]. This distinctive C-glycosidic bonding imparts substantial chemical stability compared to the more labile O-glycosides, which are susceptible to enzymatic or acidic hydrolysis [2]. Isocarlinoside has been isolated from several plant species, including Lespedeza capitata [3], Viola yedoensis [1], and Glycine max (soybean) [4]. Its classification as a flavonoid 8-C-glycoside and its specific glycosylation pattern are critical for its potential biological interactions, distinguishing it from its close structural analogs such as carlinoside and neocarlinoside [3].

Regioisomeric control standard for C-glycosylflavone isomer discrimination

Orthogonal analytical workflow – supports HPLC method development, NMR confirmation, and MS/MS differentiation of co-eluting isobars

Natural product reference for studies on luteolin-based di-C-glycosides with defined 6-C-ara-8-C-glc linkage

• [1] Xie C, Veitch NC, Houghton PJ, Simmonds MSJ. Flavone C-glycosides from Viola yedoensis MAKINO. Chemical and Pharmaceutical Bulletin. 2003;51(10):1204-1207. View Source
• [2] Xiao J, Capanoglu E, Jassbi AR, Miron A. Advance on the flavonoid C-glycosides and health benefits. Critical Reviews in Food Science and Nutrition. 2016;56(Suppl 1):S29-S45. View Source
• [3] Linard A, Delaveau P, Paris RR, Dellamonica G, Chopin J. Isocarlinoside, a di-C-glycosylflavone from Lespedeza capitata. Phytochemistry. 1982;21(3):797-799. View Source
• [4] FooDB. Showing Compound Isocarlinoside (FDB002644). Version 1.0. View Source

Isocarlinoside vs. Carlinoside: Why They Differ

The selection of Isocarlinoside over its structural analogs is not trivial; it is a decision rooted in the precise and unique 3D architecture of its glycosidic residues. The specific pattern of an α-L-arabinose at the C-6 position and a β-D-glucose at the C-8 position of the luteolin aglycone creates a distinct spatial and electrostatic surface that dictates molecular recognition by protein targets [1][2]. Substituting with a close analog like carlinoside—which has an inverted arrangement of these sugars (β-D-glucose at C-6 and α-L-arabinose at C-8)—or a mono-C-glycoside like isoorientin fundamentally alters the compound's ability to fit into enzyme active sites or interact with cellular signaling components [1]. Consequently, bioactivity data obtained for other luteolin C-glycosides cannot be reliably extrapolated to Isocarlinoside. The absence of this specific glycosylation pattern introduces significant uncertainty in experimental outcomes, making compound-specific procurement a critical requirement for research reproducibility [3].

Target Compound

Isocarlinoside (6-C-Ara-8-C-Glc)

• •Reported in Treg/Th17 immunomodulation models; no evidence for Nrf2/UGT1A1 activation

Apparent Substitute

Carlinoside (6-C-Glc-8-C-Ara)

• •Documented Nrf2 inducer and UGT1A1 activator; no Treg/Th17 modulation reported

•Regioisomerism shifts bioactivity profiles – pathway-specific functional dichotomy may not transfer between isomers

•HPLC co-elution risk: isobars cannot be resolved by standard RP-HPLC-UV; substitution without orthogonal identity verification may lead to incorrect biological attribution

• [1] KNApSAcK Core Database. Carlinoside (C00006184) and Isocarlinoside (C00006187) Metabolite Information. View Source
• [2] ChEBI. 6-C-alpha-L-arabinopyranosyl-8-C-beta-D-glucosylluteolin (CHEBI:75566). View Source
• [3] Xiao J, Capanoglu E, Jassbi AR, Miron A. Advance on the flavonoid C-glycosides and health benefits. Critical Reviews in Food Science and Nutrition. 2016;56(Suppl 1):S29-S45. View Source

Isocarlinoside Differentiation Evidence

Regioisomeric Effect on Nrf2/UGT1A1 Activation

Isocarlinoside and carlinoside are regioisomers, distinguished solely by the position of their sugar moieties on the flavonoid core. Isocarlinoside is defined as luteolin 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranoside, whereas its direct analog, carlinoside, is luteolin 6-C-β-D-glucopyranosyl-8-C-α-L-arabinopyranoside [1]. This is a specific and verifiable structural difference, not a trivial name variation. The distinct 3D conformation resulting from this arrangement is the primary, scientifically established reason why one compound may demonstrate activity in a biological assay where the other does not [2]. While direct comparative bioassay data for both compounds remains limited in the literature, their structural non-equivalence is absolute and is the foundational justification for selective procurement in mechanistic studies or targeted screening campaigns.

Nrf2/UGT1A1 activation

Head-to-head

Isocarlinoside: no Nrf2 activation or UGT1A1 induction reported.
Carlinoside: increased Nrf2 expression, UGT1A1 promoter activity; effect abolished in Nrf2-/- cells.

Pathway-specific functional dichotomy; isomer selection critical for hepatic UGT1A1/Nrf2 model studies.

HepG2 and Nrf2 KO cell models; CCl₄ rat liver dysfunction model

Evidence Dimension	Glycosylation Pattern (Structural Identity)
Target Compound Data	Luteolin 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranoside
Comparator Or Baseline	Carlinoside (Luteolin 6-C-β-D-glucopyranosyl-8-C-α-L-arabinopyranoside)
Quantified Difference	Positional isomerism (sugar moieties at C-6 and C-8 are swapped)
Conditions	NMR spectroscopic structural elucidation [1]

Why This Matters

This establishes that Isocarlinoside is a distinct chemical entity from carlinoside, making it essential for studies where the precise 3D conformation of the glycosidic moieties is hypothesized to influence target binding.

• [1] Linard A, Delaveau P, Paris RR, Dellamonica G, Chopin J. Isocarlinoside, a di-C-glycosylflavone from Lespedeza capitata. Phytochemistry. 1982;21(3):797-799. View Source
• [2] KNApSAcK Core Database. Carlinoside (C00006184) and Isocarlinoside (C00006187) Metabolite Information. View Source

Treg/Th17 Modulation in Chronic Osteomyelitis

A critical differentiator for procurement is the established class-level difference in stability between di-C-glycosylflavones like Isocarlinoside and mono-C-glycosylflavones like its analog isoorientin (luteolin 6-C-glucoside). Di-C-glycosylation at both the C-6 and C-8 positions of the A-ring is known to provide significantly enhanced resistance to acid and enzymatic hydrolysis compared to flavonoids with a single C-glycosidic linkage or those with O-glycosidic bonds [1][2]. This is a class-level inference that directly impacts the utility of the compound. For example, in experimental systems or formulations where exposure to acidic pH (e.g., gastric fluid simulation) or glycosidase enzymes is expected, Isocarlinoside is predicted to maintain its structural integrity far longer than isoorientin, thus providing more consistent and interpretable exposure data [2].

Treg/Th17 immunomodulation

Cross-study comparable

Isocarlinoside: identified as main active in WWXDY, reverses COM-induced Treg/Th17 imbalance via TAZ pathway.
Carlinoside: no reported immunomodulatory activity in Treg/Th17 or COM models.

Compound identity is study-specific; isocarlinoside is the relevant isomer for chronic osteomyelitis immunology research.

In vivo/vitro COM models; CD4⁺ T cell differentiation assays

Evidence Dimension	Predicted Hydrolytic Stability
Target Compound Data	Di-C-glycosylated flavone (C-6 and C-8 linked sugars)
Comparator Or Baseline	Mono-C-glycosylflavone (e.g., Isoorientin, C-6 linkage only) or O-glycoside
Quantified Difference	Qualitatively more stable; C-C bonds are resistant to cleavage by acid and enzymes that hydrolyze O-glycosidic bonds [1][2]
Conditions	Review of flavonoid glycoside chemistry [1][2]

Why This Matters

For researchers designing in vitro assays with long incubation times, in vivo pharmacokinetic studies, or developing stable formulations, the enhanced chemical resilience of Isocarlinoside's di-C-glycosidic core provides a practical advantage over less stable analogs, reducing the risk of compound degradation during experiments.

• [1] Xiao J, Capanoglu E, Jassbi AR, Miron A. Advance on the flavonoid C-glycosides and health benefits. Critical Reviews in Food Science and Nutrition. 2016;56(Suppl 1):S29-S45. View Source
• [2] Courts FL, Williamson G. The Occurrence, Fate and Biological Activities of C-glycosyl Flavonoids in the Human Diet. Critical Reviews in Food Science and Nutrition. 2015;55(10):1352-1367. View Source

HPLC Co-elution of Isobaric Isomers

In a study dissecting the mechanism of the traditional Chinese medicine formulation Wuweixiaoduyin (WWXDY) in a chronic osteomyelitis (COM) model, Isocarlinoside was identified as one of the two main active ingredients responsible for the formula's therapeutic effect . The study demonstrated that WWXDY regulates the immunomodulatory properties of Treg/Th17 cells by mediating TAZ expression, and this activity was attributed to the presence of both cichoric acid and Isocarlinoside . This finding provides specific, empirical evidence that Isocarlinoside is a bioactive component within a complex mixture, distinguishing it from structurally similar but inactive analogs in this specific context. It is not a claim of standalone activity but verifiable evidence of its contribution to a defined biological effect.

HPLC co-elution

Method context

Isocarlinoside, carlinoside, and neocarlinoside co-elute as a single composite peak under standard RP-HPLC at 280 nm and 330 nm.

Orthogonal identification (NMR, high-resolution MS/MS) is essential for isomer-specific quantification.

Lisosan® G extract; Poroshell C18 gradient

Evidence Dimension	Contribution to immunomodulatory effect of a complex mixture
Target Compound Data	Identified as a main active ingredient in WWXDY, regulating Treg/Th17 balance
Comparator Or Baseline	Other constituents of WWXDY (only cichoric acid shared this designation)
Quantified Difference	Qualitative identification as a key active principle, distinct from other components
Conditions	In vitro study on Treg/Th17 cells in a chronic osteomyelitis (COM) model

Why This Matters

This evidence provides a specific, research-backed context for the use of Isocarlinoside in immunology-focused studies, particularly those investigating the Treg/Th17 axis, and highlights its potential role as a critical component in combinatorial or natural product research.

Isocarlinoside Research & Procurement Scenarios

WWXDY Immunoregulation in Osteomyelitis

Given its well-defined and unique structure, Isocarlinoside serves as an essential analytical reference standard for HPLC-MS/MS or NMR-based metabolomics studies focused on plants known to contain it, such as Lespedeza capitata [1], Viola yedoensis , and Glycine max [2]. Its procurement is critical for the accurate identification and quantification of this specific compound in complex botanical extracts, enabling reliable phytochemical profiling and biomarker discovery. The use of a characterized standard prevents the misidentification of other flavone C-glycosides that may have similar masses or retention times.

Synergistic Antifeedant for Planthopper Control

The precise and unique 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranoside arrangement of Isocarlinoside makes it a valuable chemical probe for SAR studies aiming to understand how specific glycosylation patterns on the luteolin scaffold influence biological activity [1]. By comparing its activity directly with that of its regioisomer, carlinoside (6-C-β-D-glucopyranosyl-8-C-α-L-arabinopyranoside), researchers can deconvolve the contribution of the sugar moieties' position and anomeric configuration to target binding, enzyme inhibition, or cellular uptake, a line of inquiry that is impossible without the pure, distinct compound [1].

Method Development for Isobaric C-Glycosylflavones

For researchers investigating the molecular basis of action for traditional medicinal formulations like Wuweixiaoduyin, Isocarlinoside is a necessary research tool. As it has been identified as one of the key active ingredients responsible for the formula's effects on the Treg/Th17 cell balance , its procurement allows for well-controlled experiments to validate its specific contribution. This includes studies to confirm its activity, explore its direct cellular targets (e.g., its potential role in modulating TAZ expression ), or investigate synergistic effects with the other identified active principle, cichoric acid.

Application

Selection Property

Validation Focus

Osteomyelitis TCM research (WWXDY)

TAZ pathway modulation context

Treg/Th17 balance endpoint studies

Botanical antifeedant synergism

Multi-component mixture reconstitution

Planthopper antifeedant synergy assays

Isobaric flavonoid method development

Certified isomer reference standard

HPLC resolution or MS/MS diagnostic fragmentation

C-glycosylflavone SAR studies

Regioisomeric pair (isocarlinoside/carlinoside)

Nrf2/UGT1A1 reporter and Treg/Th17 assays

• [1] Linard A, Delaveau P, Paris RR, Dellamonica G, Chopin J. Isocarlinoside, a di-C-glycosylflavone from Lespedeza capitata. Phytochemistry. 1982;21(3):797-799. View Source
• [2] FooDB. Showing Compound Isocarlinoside (FDB002644). Version 1.0. View Source